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Compound of Interest

Compound Name: Sumitone fast red b

Cat. No.: B15553862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility profile of Sumitone Fast
Red B (C.I. Pigment Red 214), a disazo condensation pigment. Due to its chemical nature, this

pigment finds applications where high stability and low solubility are paramount. This document

compiles available data on its physicochemical properties and solubility, outlines a standard

experimental protocol for solubility determination, and presents diagrams to illustrate key

concepts.

Physicochemical Properties
A summary of the key physicochemical properties of Sumitone Fast Red B is presented in

Table 1. These parameters are essential for understanding the compound's behavior in various

solvent systems.
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Property Value Reference

Chemical Name

N,N′-(2,5-Dichloro-1,4-

phenylene)bis[4-[2-(2,5-

dichlorophenyl)diazenyl]-3-

hydroxy-2-

naphthalenecarboxamide]

Synonyms
C.I. Pigment Red 214, Disazo

Red BN
[1][2]

CAS Number 40618-31-3 [1]

Molecular Formula C₄₀H₂₂Cl₆N₆O₄ [1]

Molecular Weight 863.36 g/mol [1]

Appearance Red Powder [3]

Density ~1.60 g/cm³ [3]

Solubility Profile
Sumitone Fast Red B is characterized by its extremely low solubility in aqueous solutions, a

common feature of high-performance pigments designed for stability in various applications.

Aqueous Solubility
The aqueous solubility of Sumitone Fast Red B is exceptionally low. A calculated value

indicates near-insolubility in water at room temperature.

Solvent Temperature Solubility Method Reference

Water 25 °C 3.4 x 10⁻¹⁵ g/L Calculated [4]

Some supplier technical data sheets may list "Water Soluble" content at a maximum of 1.0%.[1]

[3] It is critical to interpret this as the maximum percentage of water-soluble impurities within

the pigment formulation, not the intrinsic solubility of the Sumitone Fast Red B molecule itself.
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Organic Solvent Solubility
Quantitative solubility data for Sumitone Fast Red B in a range of common organic solvents is

not readily available in public literature. As a high-molecular-weight, highly conjugated, and

crystalline solid, it is expected to have very limited solubility in most standard organic solvents

such as alcohols, ketones, and aliphatic hydrocarbons. Solvents with a higher capacity for

dissolving such compounds, like chlorinated hydrocarbons or aprotic polar solvents (e.g.,

DMSO, DMF), may exhibit slightly higher, yet still limited, solubility.

Experimental Protocol for Solubility Determination
For researchers requiring precise solubility data, the following is a detailed methodology for

determining the equilibrium solubility of a compound like Sumitone Fast Red B using the

shake-flask method, a widely accepted technique.

Objective: To determine the equilibrium solubility of Sumitone Fast Red B in a specific solvent

at a controlled temperature.

Materials:

Sumitone Fast Red B powder

Selected solvent of interest (e.g., Dimethyl Sulfoxide, Ethanol, Water)

Analytical balance

Scintillation vials or flasks with screw caps

Constant temperature orbital shaker or water bath

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes
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Procedure:

Preparation of Saturated Solution:

Add an excess amount of Sumitone Fast Red B powder to a series of vials containing a

known volume of the selected solvent. The presence of undissolved solid is essential to

ensure equilibrium is reached with a saturated solution.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature orbital shaker or water bath set to the desired

experimental temperature (e.g., 25 °C, 37 °C).

Agitate the samples for a predetermined period (e.g., 24-72 hours) to allow the system to

reach equilibrium. The exact time should be determined through preliminary experiments

to ensure the concentration of the dissolved solid remains constant over time.

Sample Separation:

After equilibration, allow the vials to stand undisturbed at the experimental temperature for

a short period to allow larger particles to settle.

To separate the undissolved solid from the saturated solution, centrifuge the samples at a

high speed.

Sample Analysis:

Carefully withdraw an aliquot of the clear supernatant.

Immediately filter the aliquot using a syringe filter compatible with the solvent to remove

any remaining fine particles.

Precisely dilute the filtered saturated solution with the solvent to a concentration that falls

within the linear range of the analytical method.
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Analyze the concentration of Sumitone Fast Red B in the diluted sample using a

validated HPLC or UV-Vis spectrophotometry method.

Quantification:

Prepare a series of standard solutions of Sumitone Fast Red B of known concentrations

in the same solvent.

Generate a calibration curve by plotting the analytical response (e.g., peak area from

HPLC, absorbance from UV-Vis) versus the concentration of the standard solutions.

Determine the concentration of the diluted sample by interpolating its analytical response

on the calibration curve.

Calculate the original solubility by multiplying the determined concentration by the dilution

factor.

Visualizations
The following diagrams illustrate the conceptual workflow for determining solubility and a logical

relationship in solubility studies.
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Caption: Experimental workflow for the shake-flask solubility determination method.
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Caption: Factors influencing the solubility of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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